Cas no 2145-31-5 (2-(3-(Trifluoromethyl)phenoxy)acetonitrile)

• Product Name: 2-(3-(Trifluoromethyl)phenoxy)acetonitrile
• CAS No: 2145-31-5
• MF: C₉H₆F₃NO
• MW: 201.14525270462
• MDL: MFCD00052929
• CID: 42526
• PubChem ID: 137446
• Update Time: 2025-05-25

2-(3-(Trifluoromethyl)phenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)phenoxy)acetonitrile
• 2-[3-(Trifluoromethyl)phenoxy]acetonitrile
• 3-(Trifluoromethyl)phenoxyacetonitrile
• (3-Trifluormethylphenoxy)acetonitril
• 2-[3-(trifluoromethyl)phenoxy]ethanenitrile
• trifluoromethylphenoxyacetonitrile
• [3-(Trifluoromethyl)phenoxy]acetonitrile
• 2-[3-(trifluoromethyl)-phenoxy]acetonitrile
• A815389
• CHEBI:195152
• FT-0613948
• 7C-024
• SCHEMBL5666830
• (3-TRIFLUOROMETHYL-PHENOXY)-ACETONITRILE
• EN300-315873
• 2-[3-(triluoromethyl)phenoxy]acetonitrile
• MFCD00052929
• CS-0215970
• 2145-31-5
• DTXSID20175729
• J-505713
• AKOS000212269
• DTXCID9098220
• DB-004618

• MDL： MFCD00052929
• Inchi： 1S/C9H6F3NO/c10-9(11,12)7-2-1-3-8(6-7)14-5-4-13/h1-3,6H,5H2
• InChI Key： UGZFDPFADQHEMW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OCC#N)(F)F
• BRN： 2103990

Computed Properties

• Exact Mass: 201.04000
• Monoisotopic Mass: 201.040148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 33

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 1.282
• Boiling Point: 84°C 0,5mm
• Flash Point: 82-84°C/0.5mm
• Refractive Index: 1.461
• PSA: 33.02000
• LogP: 2.60778
• Solubility: Immiscible

2-(3-(Trifluoromethyl)phenoxy)acetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(3-(Trifluoromethyl)phenoxy)acetonitrile

Comprehensive Overview of 2-(3-(Trifluoromethyl)phenoxy)acetonitrile (CAS No. 2145-31-5): Properties, Applications, and Industry Trends

2-(3-(Trifluoromethyl)phenoxy)acetonitrile (CAS No. 2145-31-5) is a specialized organic compound featuring a trifluoromethyl group and a phenoxyacetonitrile moiety. This chemical has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers frequently search for "2-(3-(Trifluoromethyl)phenoxy)acetonitrile uses" or "CAS 2145-31-5 suppliers," reflecting its industrial relevance.

In recent years, the demand for fluorinated compounds like 2-(3-(Trifluoromethyl)phenoxy)acetonitrile has surged, driven by their applications in drug discovery and crop protection. The compound’s nitrile functional group allows for versatile transformations, enabling the creation of derivatives with tailored properties. A trending topic in organic chemistry is the "role of fluorinated intermediates in green chemistry," where this compound exemplifies how fluorine incorporation can improve efficiency while reducing environmental impact. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity, addressing queries like "how to analyze 2145-31-5."

The synthesis of 2-(3-(Trifluoromethyl)phenoxy)acetonitrile typically involves the reaction of 3-(trifluoromethyl)phenol with chloroacetonitrile under basic conditions. This process highlights the growing interest in "scalable nitrile synthesis methods," a key focus for manufacturers optimizing cost and yield. Additionally, its stability under various pH conditions makes it suitable for "high-throughput screening" in pharmaceutical labs, aligning with searches for "stable nitrile-based building blocks."

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In conclusion, 2-(3-(Trifluoromethyl)phenoxy)acetonitrile (CAS No. 2145-31-5) represents a pivotal compound in advanced synthetic chemistry. Its multifaceted applications and alignment with industry trends—such as "green fluorination techniques" and "high-value chemical intermediates"—ensure its continued relevance. For researchers and suppliers, understanding its properties and market dynamics is essential to leveraging its full potential.